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Compound of Interest

Compound Name: Phenyl isobutyrate

Cat. No.: B1583081

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of phenyl isobutyrate, a significant
fragrance ingredient valued for its sweet, fruity, and floral characteristics. This document details
its chemical and physical properties, synthesis, analytical methodologies for quality control, and
its role in perfumery. Furthermore, it explores the current understanding of its olfactory

perception at a molecular level.

Chemical and Physical Properties

Phenyl isobutyrate, more commonly known in the fragrance industry as phenethyl isobutyrate
or 2-phenylethyl 2-methylpropanoate, is an organic ester recognized for its pleasant aroma.[1]
[2] It is found naturally in various sources, including cheese, mint, and tequila.[2] For
commercial purposes, a nature-identical version is often synthesized to ensure consistent
quality and sustainable sourcing.[2]

Table 1: Physicochemical Properties of Phenyl Ethyl Isobutyrate
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Property Value Reference(s)
Molecular Formula C12H1602 [3]
Molecular Weight 192.25 g/mol [3]
CAS Number 103-48-0 [1]
Appearance Colorless to pale yellow liquid [4]
Odor Profile Sweet, fruity, floral, with notes e
of rose, honey, and pear.
Boiling Point 248-252 °C [4]
Density 0.985 - 0.995 g/mL at 20°C [4]
Refractive Index (n D#°) 1.4850 - 1.4900 [4]
Flash Point >100 °C [4]
Solubility ?oluble in- ethanol and oils; )
insoluble in water.
Vapor Pressure 0.006 mmHg at 25°C [6]
Odor Life on Smelling Strip > 180 hours [7]

Synthesis of Phenyl Ethyl Isobutyrate

The primary industrial synthesis of phenyl ethyl isobutyrate is achieved through the Fischer-
Speier esterification of phenethyl alcohol with isobutyric acid, using an acid catalyst.[8] This
reversible reaction requires conditions that favor the formation of the ester, typically by using an
excess of one reactant or by removing the water produced during the reaction.[9]

Experimental Protocol: Fischer Esterification

This protocol describes a general laboratory-scale synthesis of phenyl ethyl isobutyrate.
Materials and Reagents:

e Phenethyl alcohol
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e |sobutyric acid

e Concentrated sulfuric acid (catalyst)

o Diethyl ether (or other suitable extraction solvent)
» 5% Sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous sodium sulfate

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine phenethyl alcohol and a molar excess of isobutyric acid.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.

o Reflux: Heat the reaction mixture to reflux for 2-4 hours. The reaction progress can be
monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel and dilute with diethyl ether and water.

o Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the excess acid), and brine.

o Dry the organic layer over anhydrous sodium sulfate.
 Purification:
o Filter the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator.
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o The crude ester is then purified by vacuum distillation to yield pure phenyl ethyl
isobutyrate.
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Figure 1: Synthesis workflow for phenyl ethyl isobutyrate via Fischer esterification.

Analytical Quality Control

To ensure the purity and identity of phenyl ethyl isobutyrate for use in perfumery, rigorous
analytical testing is essential. Gas chromatography-mass spectrometry (GC-MS) is the primary
method for this purpose.

Experimental Protocol: GC-MS Analysis

This protocol outlines a standard method for the analysis of phenyl ethyl isobutyrate.
Instrumentation and Conditions:

e Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass
spectrometer (MS).

e Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm
i.d., 0.25 pm film thickness).[10]

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[10]
« Injector: Split/splitless injector, with a split ratio of 50:1.
e Oven Temperature Program:

o Initial temperature: 60°C, hold for 2 minutes.

o Ramp 1: Increase to 150°C at a rate of 5°C/min.
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o Ramp 2: Increase to 250°C at a rate of 10°C/min, hold for 5 minutes.[11]

o Mass Spectrometer (if used):

o lonization mode: Electron lonization (El) at 70 eV.

o Scan range: m/z 40-300.

Procedure:

o Sample Preparation: Prepare a dilute solution of phenyl ethyl isobutyrate (e.g., 1% in ethanol
or other suitable solvent).

e Injection: Inject 1 uL of the prepared sample into the GC.

o Data Acquisition and Analysis:

o Acquire the chromatogram and mass spectrum.

o Identify the peak corresponding to phenyl ethyl isobutyrate by its retention time and
comparison of its mass spectrum with a reference library (e.g., NIST).

o Determine the purity by calculating the peak area percentage.

Purity & Identity
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Figure 2: Workflow for GC-MS analysis of phenyl ethyl isobutyrate.

Sensory Evaluation

Sensory analysis is crucial for confirming the olfactory profile of phenyl ethyl isobutyrate and
ensuring it meets the standards for perfumery applications. The triangle test is a common
discriminative method used for this purpose.[12]
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Experimental Protocol: Triangle Test

Objective: To determine if a perceptible difference exists between a new batch of phenyl ethyl

isobutyrate and a standard reference sample.

Materials:

Test sample of phenyl ethyl isobutyrate.

Reference standard of phenyl ethyl isobutyrate.
Odorless solvent (e.g., diethyl phthalate or ethanol).
Smelling strips.

A panel of at least 15 trained sensory assessors.

Procedure:

Sample Preparation: Prepare identical concentrations of the test sample and the reference
standard in the chosen solvent.

Test Setup: For each assessor, present three coded smelling strips. Two strips will be dipped
in one sample (e.g., the reference), and the third strip will be dipped in the other sample (the
test sample). The order of presentation should be randomized for each assessor (e.g., AAB,
ABA, BAA, BBA, BAB, ABB).[13]

Evaluation: Instruct the assessors to smell the strips from left to right and identify the "odd" or
different sample.

Data Analysis: The number of correct identifications is tallied. Statistical analysis (e.g., using
a chi-square test or consulting a statistical table for triangle tests) is performed to determine
if the number of correct identifications is significantly higher than what would be expected by
chance (which is one-third).[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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